Cas no 1436391-86-4 (PF-06380101)

PF-06380101 is a highly selective and potent inhibitor of the epidermal growth factor receptor (EGFR). It exhibits minimal off-target effects, offering a promising therapeutic option for EGFR-driven cancers. Its unique molecular structure contributes to its high affinity and selectivity, ensuring effective inhibition of EGFR signaling. PF-06380101 has demonstrated significant antitumor activity in preclinical studies, making it a valuable candidate for clinical development.

PF-06380101 structure

Product Name:PF-06380101

CAS No:1436391-86-4

MF:C₃₉H₆₂N₆O₆S

MW:743.011188983917

CID:2601372

PubChem ID:71569947

Update Time:2025-06-20

PF-06380101 Chemical and Physical Properties

Names and Identifiers

- PF-06380101
- Q8020AX34E
- 2-Methyl-L-Alanyl-N-[(3r,4s,5s)-3-Methoxy-1-{(2s)-2-[(1r,2r)-1-Methoxy-2-Methyl-3-Oxo-3-{[(1s)-2-Phenyl-1-(1,3-Thiazol-2-Yl)ethyl]amino}propyl]pyrrolidin-1-Yl}-5-Methyl-1-Oxoheptan-4-Yl]-N-Methyl-L-Valinamide
- (S)-2-(2-amino-2-methylpropanamido)-N-((3R,4S,5S)-3-methoxy-1-((S)-2-((1R,2R)-1-methoxy-2-methyl-3-oxo-3-(((S)-2-phenyl-1-(thiazol-2-yl)ethyl)amino)propyl)pyrrolidin-1-yl)-5-methyl-1-oxoheptan-4-yl)-N,3-dimethylbutanamide
- Auristatin 0101
- C
- HY-12522
- L-Valinamide, 2-methylalanyl-N-((1S,2R)-2-methoxy-4-((2S)-2-((1R,2R)-1-methoxy-2-methyl-3-oxo-3-(((1S)-2-phenyl-1-(2-thiazolyl)ethyl)amino)propyl)-1-pyrrolidinyl)-1-((1S)-1-methylpropyl)-4-oxobutyl)-N-methyl-
- UNII-Q8020AX34E
- CS-3706
- NCGC00485972-01
- 2-methylalanyl-N-[(3R,4S,5S)-3-methoxy-1-{(2S)-2-[(1R,2R)-1-methoxy-2-methyl-3-oxo-3-{[(1S)-2-phenyl-1-(1,3-thiazol-2-yl)ethyl]amino}propyl]pyrrolidin-1-yl}-5-methyl-1-oxoheptan-4-yl]-N-methyl-L-valinamide
- (2S)-2-[(2-amino-2-methylpropanoyl)amino]-N-[(3R,4S,5S)-3-methoxy-1-[(2S)-2-[(1R,2R)-1-methoxy-2-methyl-3-oxo-3-[[(1S)-2-phenyl-1-(1,3-thiazol-2-yl)ethyl]amino]propyl]pyrrolidin-1-yl]-5-methyl-1-oxoheptan-4-yl]-N,3-dimethylbutanamide
- CHEMBL3359827
- SCHEMBL14936149
- 1436391-86-4
- AUR-0101
- (2S)-2-((2-Amino-2-methyl-propanoyl)amino)-N-((1S,2R)-2-methoxy-4-((2S)-2-((1R,2R)-1-methoxy-2-methyl-3-oxo-3-(((1S)-2-phenyl-1-thiazol-2-yl-ethyl)amino)propyl)pyrrolidin-1-yl)-1-((1S)-1-methylpropyl)-4-oxo-butyl)-N,3-dimethyl-butanamide
- MS-31297
- Q27454197
- 3WD
- Aur0101
- F85106
- DA-66621
- QAAFNSMAIAVCHE-BZLYQNAUSA-N
- AKOS040742399
- Auristatin-0101
- Inchi： 1S/C39H62N6O6S/c1-11-25(4)33(44(8)37(48)32(24(2)3)43-38(49)39(6,7)40)30(50-9)23-31(46)45-20-15-18-29(45)34(51-10)26(5)35(47)42-28(36-41-19-21-52-36)22-27-16-13-12-14-17-27/h12-14,16-17,19,21,24-26,28-30,32-34H,11,15,18,20,22-23,40H2,1-10H3,(H,42,47)(H,43,49)/t25-,26+,28-,29-,30+,32-,33-,34+/m0/s1
- InChI Key： QAAFNSMAIAVCHE-BZLYQNAUSA-N
- SMILES： S1C=CN=C1[C@H](CC1C=CC=CC=1)NC([C@H](C)[C@H]([C@@H]1CCCN1C(C[C@H]([C@H]([C@@H](C)CC)N(C)C([C@H](C(C)C)NC(C(C)(C)N)=O)=O)OC)=O)OC)=O

Computed Properties

Exact Mass: 742.445155g/mol
Monoisotopic Mass: 742.445155g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 52
Rotatable Bond Count: 19
Complexity: 1170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 184
Molecular Weight: 743g/mol

PF-06380101 Security Information

Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

PF-06380101 Pricemore >>

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MedChemExpress	HY-12522-10mM*1mLinDMSO	PF-06380101	1436391-86-4	99.47%	10mM*1mLinDMSO	￥5721	2023-07-26
MedChemExpress	HY-12522-5mg	PF-06380101	1436391-86-4	99.47%	5mg	￥3500	2024-05-24
MedChemExpress	HY-12522-10mg	PF-06380101	1436391-86-4	99.47%	10mg	￥5500	2024-05-24
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MedChemExpress	HY-12522-50mg	PF-06380101	1436391-86-4	99.47%	50mg	￥16500	2023-08-31
MedChemExpress	HY-12522-100mg	PF-06380101	1436391-86-4	99.47%	100mg	￥22500	2023-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P882420-1mg	PF-06380101	1436391-86-4	≥99%	1mg	￥1,231.20	2022-01-13
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P29510-5mg	PF-06380101	1436391-86-4		5mg	¥24372.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P29510-1mg	PF-06380101	1436391-86-4		1mg	¥14302.0	2021-09-08